Cas no 2171714-00-2 (3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-yl-N-propylformamido}propanoic acid)

• Product Name: 3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-yl-N-propylformamido}propanoic acid
• CAS No: 2171714-00-2
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 5784799
• PubChem ID: 165961786
• Update Time: 2025-08-05

3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-yl-N-propylformamido}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2171714-00-2
• EN300-1580437
• 3-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-2-yl]-N-propylformamido}propanoic acid
• 3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-yl-N-propylformamido}propanoic acid

• Inchi： 1S/C26H30N2O6/c1-2-13-28(14-11-23(29)30)25(31)24-22(12-15-33-24)27-26(32)34-16-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,21-22,24H,2,11-16H2,1H3,(H,27,32)(H,29,30)
• InChI Key： PJNXAIFZQYYLSR-UHFFFAOYSA-N
• SMILES： O1CCC(C1C(N(CCC(=O)O)CCC)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 708
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 105Ų

Additional information on 3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-yl-N-propylformamido}propanoic acid

3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-yl-N-propylformamido}propanoic acid

The compound with CAS No 2171714-00-2, known as 3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-yl-N-propylformamido}propanoic acid, is a highly specialized chemical entity with significant applications in the field of organic synthesis and biotechnology. This compound is notable for its complex structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group, a cyclic ether (oxolane), and a formamide moiety, all of which contribute to its unique chemical properties and functional versatility.

The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in stabilizing the amine functionality within the molecule. This feature makes the compound particularly valuable in the construction of peptide libraries and in the development of novel therapeutic agents. Recent studies have highlighted the importance of such protecting groups in enhancing the efficiency of solid-phase synthesis techniques, thereby facilitating the creation of complex biomolecules with high precision.

The oxolane ring, or tetrahydrofuran derivative, introduces additional structural complexity and enhances the molecule's stability under various reaction conditions. This cyclic ether moiety also serves as a potential site for further functionalization, enabling the incorporation of additional bioactive groups or targeting ligands. Such modifications are critical in drug design, where precise control over molecular interactions is essential for achieving desired pharmacological outcomes.

The N-propylformamide group within the molecule contributes to its amphipathic nature, balancing hydrophilic and hydrophobic properties. This characteristic is advantageous in drug delivery systems, where such molecules can act as carriers for hydrophobic drugs or serve as components in self-assembling nanocarriers. Recent advancements in nanotechnology have underscored the importance of amphipathic molecules in creating stable drug delivery vehicles with enhanced bioavailability.

From a synthetic perspective, the construction of this compound involves a series of carefully orchestrated reactions, including nucleophilic substitutions, coupling reactions, and cyclizations. The use of advanced catalytic systems and stereocontrolled methodologies has enabled chemists to achieve high yields and excellent stereochemical outcomes in the synthesis of this compound. These synthetic strategies are not only applicable to this specific molecule but also serve as templates for the construction of related compounds with diverse functionalities.

In terms of applications, this compound has found utility in various areas of chemical biology and medicinal chemistry. For instance, it has been employed as a building block in the synthesis of bioactive peptides and proteins, where its Fmoc group ensures selective protection during multi-step synthesis protocols. Additionally, its structural features make it an attractive candidate for use in enzyme inhibition studies and in the development of small-molecule modulators of biological pathways.

Recent research has also explored the potential of this compound as a component in click chemistry reactions, where its functional groups can participate in efficient and selective bond-forming processes. Such applications highlight the versatility of this molecule across different chemical disciplines and its relevance to contemporary research trends.

In conclusion, 3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-yl-N-propylformamido}propanoic acid (CAS No 2171714-00-2) stands as a prime example of how complex molecular architectures can be harnessed to address diverse challenges in modern chemistry and biology. Its unique combination of functional groups and structural features positions it as an invaluable tool in both academic research and industrial applications.